Cas no 24634-61-5 (Potassium sorbate)

Potassium sorbate (E202) is a potassium salt of sorbic acid, widely used as a preservative in food, beverage, and cosmetic applications. It inhibits mold, yeast, and fungal growth, extending product shelf life. Highly soluble in water, it is effective at low concentrations and stable under varying pH conditions. Recognized for its safety and efficacy.
Potassium sorbate structure
Potassium sorbate structure
Product Name:Potassium sorbate
CAS No:24634-61-5
MF:C6H7KO2
MW:150.216882944107
MDL:MFCD00016546
CID:52550
PubChem ID:24862106
Update Time:2025-08-07

Potassium sorbate Chemical and Physical Properties

Names and Identifiers

    • Potassium sorbate
    • 2,4-Hexadienoic acid, potassium salt, (E,E)-
    • potassium (E,E)-hexa-2,4-dienoate
    • (E,E)-hexadienoic acid, potassium salt
    • Potassium sarbate
    • 2,4-potassium hexadienoic acid
    • 2,4-Hexadienoic acid potassium salt
    • 2,4-Potassium Sorbate
    • potassium (2E,4E)-hexa-2,4-dienoate
    • potassium (2Z,4Z)-hexa-2,4-dienoate
    • Potassium Sorbate [for Biochemical Research]
    • POTASSIUM SORBATE(P)
    • 2,4-Hexadienoic acid potassium salt,Sorbic acid potassium salt
    • e202
    • LiquidPotassiumSorbate
    • POLYPHYLLIN F (RG)
    • Potassium 2,4-hexadienoate,Sorbic acid potassium salt
    • PotassiuM Sorbate (AS)
    • potassium sorbinate
    • potassium trans,trans-hexa-2,4-dienoate
    • potassiumsorbate(e)
    • SORBIC ACID K SALT
    • SORBIC ACID POTASSIUM
    • Sorbic acid potassium salt
    • trans,trans-2,4-Hexadienoic acid potassium salt
    • Potassium 2,4-Hexadienoate
    • 山梨酸钾
    • Sorbistat-K
    • Sorbistat potassium
    • Potassium (E,E)-sorbate
    • BB Powder
    • Sorbistat-potassium
    • Potassium sorbate (E)
    • Caswell No. 701C
    • Potassium Sorbate [USAN]
    • Potassium (E,E)-2,4-hexadienoate
    • Sorbic acid, potassium salt
    • FEMA No. 2921
    • Potassium sorbate [NF]
    • 2,4-Hexadienoic acid, p
    • POTASSIUM SORBATE
    • MDL: MFCD00016546
    • Inchi: 1S/C6H8O2.K/c1-2-3-4-5-6(7)8;/h2-5H,1H3,(H,7,8);/q;+1/p-1/b3-2+,5-4+;
    • InChI Key: CHHHXKFHOYLYRE-STWYSWDKSA-M
    • SMILES: [K+].[O-]C(/C=C/C=C/C)=O

Computed Properties

  • Exact Mass: 150.00800
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 127
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 40.1

Experimental Properties

  • Color/Form: White scaly crystals, odorless or slightly odorous
  • Density: 1,361 g/cm3
  • Melting Point: 270ºC
  • PH: 7.8 (H2O, 20.1℃)
  • Solubility: H2O: 1 M at 20 °C, clear, colorless to faintly yellow
  • Water Partition Coefficient: 58.2G/100ML(20ºC)
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 40.13000
  • LogP: -0.13140
  • Merck: 7671
  • FEMA: 2921
  • Solubility: Soluble in water, slightly soluble in ethanol and propylene glycol

Potassium sorbate Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:1
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • RTECS:WG2170000
  • Hazardous Material Identification: Xi
  • TSCA:Yes
  • Storage Condition:room temp
  • Risk Phrases:R36/37/38

Potassium sorbate Customs Data

  • HS CODE:2916190090
  • Customs Data:

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

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Potassium sorbate Spectrogram

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